Cas no 2150005-98-2 (2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde)

2-(2,4-Dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde is a specialized organic compound featuring a benzaldehyde core substituted with a 2,4-dimethylimidazole moiety and a methyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both aldehyde and imidazole functional groups allows for versatile derivatization, enabling the formation of heterocyclic frameworks or coordination complexes. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. The compound’s defined regiochemistry and purity are critical for reproducibility in research and industrial applications, particularly in the development of bioactive molecules.

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde structure

2150005-98-2 structure

Product Name:2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde

CAS No:2150005-98-2

MF:C₁₃H₁₄N₂O

MW:214.263062953949

CID:6218836

PubChem ID:165519890

Update Time:2025-06-09

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde
- 2150005-98-2
- EN300-1292197
- Inchi： 1S/C13H14N2O/c1-9-4-5-12(8-16)13(6-9)15-7-10(2)14-11(15)3/h4-8H,1-3H3
- InChI Key： KREOSXRFOAVYAV-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(C)=CC=1N1C=C(C)N=C1C

Computed Properties

Exact Mass: 214.110613074g/mol
Monoisotopic Mass: 214.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 34.9Å²

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1292197-1.0g	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	1g	$0.0	2023-06-06
Enamine	EN300-1292197-50mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	50mg	$528.0	2023-09-30
Enamine	EN300-1292197-100mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	100mg	$553.0	2023-09-30
Enamine	EN300-1292197-250mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	250mg	$579.0	2023-09-30
Enamine	EN300-1292197-500mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	500mg	$603.0	2023-09-30
Enamine	EN300-1292197-1000mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	1000mg	$628.0	2023-09-30
Enamine	EN300-1292197-2500mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	2500mg	$1230.0	2023-09-30
Enamine	EN300-1292197-5000mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	5000mg	$1821.0	2023-09-30
Enamine	EN300-1292197-10000mg	2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde	2150005-98-2	10000mg	$2701.0	2023-09-30

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde

Comprehensive Overview of 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde (CAS No. 2150005-98-2)

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde is a specialized organic compound with a unique molecular structure that combines an imidazole ring and a benzaldehyde moiety. This compound, identified by its CAS No. 2150005-98-2, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its structural features, including the 2,4-dimethylimidazole and 4-methylbenzaldehyde components, contribute to its versatility in synthetic applications.

In recent years, the demand for heterocyclic compounds like 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in its role as an intermediate for small-molecule inhibitors and catalysts. The compound's aldehyde functional group offers a reactive site for further derivatization, making it valuable for designing targeted therapies and functional materials.

The synthesis of 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde typically involves multi-step organic reactions, including imidazole alkylation and aromatic substitution. Its purity and stability are critical for applications in high-throughput screening and medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods are hot topics among sustainability-focused researchers. Innovations in green chemistry have led to optimized protocols for producing 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde with reduced waste and energy consumption. These advancements align with global trends toward sustainable manufacturing and circular economy principles.

In the context of AI-driven drug discovery, 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde has been explored as a potential scaffold for machine learning-based molecular design. Its structural diversity enables virtual screening libraries to identify novel bioactive compounds. This intersection of computational chemistry and experimental validation highlights the compound's relevance in modern pharmaceutical innovation.

For suppliers and distributors, ensuring the consistent quality of CAS No. 2150005-98-2 is paramount. Rigorous quality control measures, including batch testing and certificates of analysis, are essential to meet the demands of academic and industrial clients. The compound's shelf life and storage conditions (e.g., anhydrous environments) are also critical considerations for long-term usability.

Looking ahead, 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde is poised to play a pivotal role in emerging fields such as precision medicine and smart materials. Its adaptability and synthetic accessibility make it a valuable asset for researchers tackling challenges in drug resistance and material degradation. As scientific inquiry continues to evolve, this compound remains a focal point for innovation.